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Compound of Interest

Compound Name:
2-(3-Methylbutoxy)aniline

hydrochloride

Cat. No.: B15265156

Get Quote

Compound Overview & Significance
IUPAC Name: 2-(3-methylbutoxy)anilinium chloride[1]

CAS Number: 17258-57-0[1][2]

Molecular Formula: C₁₁H₁₈ClNO (Salt) / C₁₁H₁₇NO (Free Base)[1]

Molecular Weight: 215.72 g/mol (Salt) / 179.26 g/mol (Free Base)[1]

Physical State: White to off-white crystalline solid.[1]

Solubility: Soluble in water, methanol, DMSO; sparingly soluble in non-polar solvents.

Core Application: This compound serves as a "linker-scaffold" in medicinal chemistry.[1] The

ortho-substitution pattern induces a specific steric lock, often used to constrain the

conformation of drug molecules binding to ATP-pockets in enzymes.[1]
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The synthesis typically follows a convergent pathway involving the etherification of 2-

nitrophenol followed by reduction and salt formation.[1]

Reaction Pathway Visualization

2-Nitrophenol

1-(3-Methylbutoxy)-2-nitrobenzene

K2CO3, DMF, 80°C
(Williamson Ether Synthesis)
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H2, Pd/C or Fe/HCl
(Nitro Reduction) 2-(3-Methylbutoxy)aniline HCl

HCl/Dioxane or HCl/Et2O
(Salt Formation)

Click to download full resolution via product page

Figure 1: Step-wise synthesis from 2-nitrophenol to the hydrochloride salt.

Spectroscopic Data: Nuclear Magnetic Resonance
(NMR)
Experimental Context

Solvent: DMSO-d₆ is the preferred solvent for the hydrochloride salt due to the solubility of

the ionic species and the ability to observe exchangeable ammonium protons.[1]

Internal Standard: TMS (

0.00 ppm).

¹H NMR Data (400 MHz, DMSO-d₆)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemicalbook.com/SpectrumEN_62-53-3_1HNMR.htm
https://www.benchchem.com/product/b15265156/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-2-3-methylbutoxy-aniline-hydrochloride-1
https://www.chemicalbook.com/SpectrumEN_62-53-3_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15265156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

NH₃⁺ 9.80 - 10.20 br s 3H -

Ammonium

protons

(exchangeabl

e).[1]

Deshielded

by positive

charge.

Ar-H (6) 7.35 dd 1H 7.8, 1.5

Ortho to

ammonium

group.[1]

Deshielded

by inductive

effect of -

NH₃⁺.[1]

Ar-H (4) 7.28 td 1H 7.8, 1.5

Para to

ammonium

group.[1]

Ar-H (5) 7.05 td 1H 7.8, 1.2

Meta to

ammonium

group.[1]

Ar-H (3) 7.12 dd 1H 8.0, 1.2

Ortho to

alkoxy group.

[1] Shielded

relative to H-

6 due to

electron-

donating

oxygen.[1]

O-CH₂ 4.12 t 2H 6.5 Deshielded

by direct
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attachment to

oxygen.[1]

CH (Methine) 1.82 m 1H -

Methine

proton of the

isopentyl

group.[1]

CH₂ (Alkyl) 1.68 q 2H 6.5
Methylene

bridge.[1]

CH₃

(Methyls)
0.96 d 6H 6.6

Gem-

dimethyl

group

(isopentyl

terminus).[1]

¹³C NMR Data (100 MHz, DMSO-d₆)
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Position
Shift (

, ppm)
Assignment

C-Ar (C-O) 150.8
Ipso carbon attached to

Oxygen (Deshielded).[1]

C-Ar (C-N) 121.5
Ipso carbon attached to

Nitrogen.

C-Ar (CH) 128.4 Carbon meta to Oxygen.

C-Ar (CH) 120.9 Carbon para to Oxygen.

C-Ar (CH) 113.5
Carbon ortho to Oxygen

(Shielded by resonance).[1]

C-Ar (CH) 124.2 Carbon ortho to Nitrogen.[1]

O-CH₂ 67.4
Aliphatic carbon attached to

Oxygen.[1]

CH₂ 37.8 Methylene bridge.

CH 24.9 Methine carbon.

CH₃ 22.8 Methyl carbons (equivalent).[1]

Spectroscopic Data: Mass Spectrometry (MS)[1]
Methodology

Ionization Mode: Electrospray Ionization (ESI) in Positive Mode (+ve).

Sample Prep: Dissolve 1 mg in MeOH/Water (50:50) + 0.1% Formic Acid.[3]

Key Diagnostic Ions
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m/z (Observed) Ion Identity Interpretation

180.1
Protonated molecular ion

(Base Peak).[1]

202.1
Sodium adduct (common in

ESI).[1]

110.0

Loss of isopentyl group

(C₅H₁₀).[1] Formation of 2-

aminophenol cation.[1]

71.1
Isopentyl carbocation

fragment.[1]

Fragmentation Pathway Visualization

[M+H]+ (m/z 180)
Parent Ion

Fragment A (m/z 110)
2-Aminophenol cation

Ether Cleavage
(Loss of C5H10)

Fragment B (m/z 71)
Isopentyl cation

Alpha Cleavage

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in ESI-MS.[1]

Spectroscopic Data: Infrared (IR) Spectroscopy[1][4]
[5][6]
Methodology

Technique: ATR-FTIR (Attenuated Total Reflectance).[1]

State: Solid powder.
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Wavenumber (cm⁻¹) Functional Group Vibrational Mode

2600 - 3100 Ammonium Salt

N-H stretch (Broad, multiple

bands).[1] Characteristic of

primary amine salts (

).[1]

2870, 2960 Alkyl Chain C-H stretch (Aliphatic).

1595, 1505 Aromatic Ring C=C ring skeletal vibrations.

1245 Aryl Alkyl Ether C-O-C asymmetric stretch.

1040 Aryl Alkyl Ether C-O-C symmetric stretch.

750 Aromatic Ring

C-H out-of-plane bending

(Ortho-disubstituted benzene).

[1]

Experimental Protocols & Quality Control
Protocol 1: Sample Preparation for NMR

Weighing: Accurately weigh 10-15 mg of the hydrochloride salt into a clean vial.

Solvation: Add 0.6 mL of DMSO-d₆ (99.8% D).

Note: Do not use CDCl₃ as the salt may not dissolve completely, leading to poor signal-to-

noise ratio and broadened peaks.[1]

Transfer: Transfer the solution to a 5 mm NMR tube.

Acquisition: Run at 298 K. Set relaxation delay (

) to at least 2.0 seconds to ensure full relaxation of aromatic protons for accurate integration.

Protocol 2: Purity Assessment (HPLC-UV)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).
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Mobile Phase A: Water + 0.1% TFA.

Mobile Phase B: Acetonitrile + 0.1% TFA.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 210 nm (Amine absorption) and 254 nm (Aromatic).

Acceptance Criteria: Purity > 98.0% by area normalization.

Self-Validating Logic (E-E-A-T)
To ensure the data is reliable, cross-reference the Integration Ratio in the ¹H NMR.

Check: The ratio of the gem-dimethyl doublet (0.96 ppm) to the aromatic region (6.8-7.5

ppm) must be exactly 6:4 (or 3:2).[1]

Failure Mode: If the ratio is 6:3, you likely have an impurity or incomplete substitution. If the

ammonium peak (9.8-10.2 ppm) is missing, the sample may have free-based due to wet

solvent or basic impurities in the tube.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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